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Compound of Interest

Compound Name: Heptacosanoic acid

Cat. No.: B7797561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of heptacosanoic acid and lignoceric acid, two

very-long-chain fatty acids (VLCFAs) of significant interest in metabolic research. By presenting

quantitative data, detailed experimental protocols, and clear visualizations of their metabolic

pathways, this document aims to equip researchers with the necessary information to design

and interpret experiments in the context of metabolic disorders.

Introduction
Heptacosanoic acid (C27:0) and lignoceric acid (C24:0) are both saturated very-long-chain

fatty acids, which are fatty acids with 22 or more carbon atoms. While structurally similar, their

metabolism differs significantly due to the odd versus even number of carbons in their aliphatic

chains. These differences have important implications for their physiological roles and their

involvement in various pathologies. Lignoceric acid is a well-characterized VLCFA implicated in

several peroxisomal disorders[1][2]. Heptacosanoic acid, an odd-chain VLCFA, is less

studied, but its unique metabolism offers a distinct area of investigation in metabolic pathways.

Physicochemical Properties
A summary of the key physicochemical properties of heptacosanoic acid and lignoceric acid is

presented below. These properties are crucial for understanding their behavior in biological

systems and for developing analytical methods.
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Property
Heptacosanoic Acid
(C27:0)

Lignoceric Acid (C24:0)

Chemical Formula C₂₇H₅₄O₂[3] C₂₄H₄₈O₂[4]

Molecular Weight 410.7 g/mol [3] 368.6 g/mol [5]

Melting Point 84 - 88 °C[6] 87.5 - 88 °C[7]

Solubility
Soluble in water (partly

miscible)[8]

Soluble in chloroform and

diethyl ether[5]

Synonyms Carboceric acid[3] Tetracosanoic acid[9]

Metabolic Pathways
The metabolism of very-long-chain fatty acids primarily occurs in peroxisomes, as mitochondria

are unable to handle these large molecules efficiently[10][11]. The key difference in the

degradation of heptacosanoic acid and lignoceric acid lies in the initial steps of their

breakdown.

Lignoceric Acid Metabolism: Peroxisomal β-Oxidation
Lignoceric acid, an even-chain VLCFA, is degraded through the well-established peroxisomal

β-oxidation pathway[10][12]. This process involves a series of four enzymatic reactions that

sequentially shorten the fatty acid chain by two carbons in each cycle, producing acetyl-

CoA[13].
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Fig. 1: Peroxisomal β-oxidation of lignoceric acid.

Heptacosanoic Acid Metabolism: α-Oxidation and
subsequent β-Oxidation
Heptacosanoic acid, being an odd-chain VLCFA, is thought to undergo an initial step of α-

oxidation[5][14]. This pathway removes a single carbon atom from the carboxyl end, converting

the odd-chain fatty acid into an even-chain fatty acid, which can then enter the peroxisomal β-

oxidation pathway[14][15][16].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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